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Compound of Interest

Compound Name: Disperse Red 92

CAS No.: 72363-26-9

Cat. No.: B1582777

Get Quote

An In-depth Examination of the Synthesis, Chemical Profile, and Applications of a Key

Anthraquinone Dye

Introduction
Disperse Red 92, identified by the Colour Index (C.I.) number 60752, is a synthetically

produced organic colorant belonging to the anthraquinone class of dyes.[1] Renowned for its

vibrant bluish-red to red-light purple hue, this non-ionic dye exhibits excellent fastness

properties, making it a valuable agent in the coloration of hydrophobic synthetic fibers.[1][2]

This technical guide provides a detailed exploration of the chemical structure, physicochemical

properties, synthesis, and toxicological profile of Disperse Red 92, tailored for researchers,

scientists, and professionals in drug development and materials science.

Chemical Identity and Molecular Structure
Disperse Red 92 is chemically characterized as an anthraquinone derivative. The core of its

structure is the 9,10-anthracenedione skeleton, which is substituted to produce its unique color

and application properties.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1582777#bc-rfq
https://www.benchchem.com/product/b1582777/docs?utm_src=pdf-body#disperse-red-92-a-comprehensive-technical-guide-for-scientific-professionals
http://www.worlddyevariety.com/disperse-dyes/disperse-red-92.html
http://www.worlddyevariety.com/disperse-dyes/disperse-red-92.html
https://www.colorfuldyes.com/news/synthesis-of-disperse-red-38809162.html
https://www.benchchem.com/product/b1582777/docs?utm_src=pdf-body#disperse-red-92-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b1582777/docs?utm_src=pdf-body#disperse-red-92-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Identifiers:

Identifier Value

Chemical Name

1-amino-2-[4-[(3-

ethoxypropyl)sulfamoyl]phenoxy]-4-

hydroxyanthracene-9,10-dione

C.I. Name Disperse Red 92

C.I. Number 60752

CAS Numbers 12236-11-2, 72363-26-9[1]

Molecular Formula C25H24N2O7S[1]

Molecular Weight 496.53 g/mol [1][3]

The molecular architecture of Disperse Red 92 is pivotal to its function as a disperse dye. The

large, planar anthraquinone system is the primary chromophore responsible for its color. The

presence of polar functional groups such as the amino (-NH2), hydroxyl (-OH), and sulfamoyl (-

SO2NH-) groups, coupled with the overall non-ionic nature of the molecule, governs its low

water solubility and high affinity for polyester fibers.

Caption: Chemical Structure of Disperse Red 92.

Physicochemical and Spectral Properties
The performance of Disperse Red 92 in dyeing applications is intrinsically linked to its physical

and chemical properties. As a disperse dye, it is designed to have low solubility in water and to

be applied from a fine aqueous dispersion.

Table of Physicochemical Properties:
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Property Value Source

Appearance
Red-violet grains / Blue

odorless powder
[3]

Melting Point
>147 °C (Decomposition at

290 °C)
[3]

Boiling Point 713.7 °C at 760 mmHg [4]

Density 1.405 g/cm³ [4]

Water Solubility 8.1 mg/L [3]

Flash Point 385.5 °C [4]

Disperse Red 92 is soluble in a range of organic solvents, a characteristic that is leveraged in

certain application processes and for analytical purposes.[4] While specific quantitative

solubility data in various organic solvents is not readily available in public literature, its chemical

structure suggests solubility in polar aprotic solvents.

The color of Disperse Red 92 arises from electronic transitions within the conjugated π-system

of the anthraquinone chromophore. The absorption of light in the visible region is responsible

for its characteristic red hue. The exact absorption maximum (λmax) is dependent on the

solvent environment but is typically in the blue-green region of the visible spectrum, leading to

the observed red color.

Synthesis of Disperse Red 92: A Step-by-Step
Protocol
The industrial synthesis of Disperse Red 92 is a multi-step process that starts from C.I.

Disperse Red 60 (1-amino-2-phenoxy-4-hydroxyanthraquinone). The synthesis involves two

key transformations: chlorosulfonation of the phenoxy group followed by condensation with 3-

ethoxypropylamine.

Experimental Protocol:
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Dissolution of Starting Material: Disperse Red 60 solid is dissolved in an inert solvent such

as o-dichlorobenzene, chlorobenzene, or carbon tetrachloride. The mass ratio of the solvent

to Disperse Red 60 is typically between 3:1 and 6:1.[2]

Dehydration (Optional but Recommended): To prevent unwanted side reactions with the

highly reactive chlorosulfonating agent, any residual water in the Disperse Red 60 solution is

removed. This can be achieved by azeotropic distillation, heating the solution to near the

solvent's boiling point. After dehydration, the solution is cooled to 20-35 °C.[2]

Chlorosulfonation: Chlorosulfonic acid and thionyl chloride are added to the solution of

Disperse Red 60. The molar ratio of Disperse Red 60 to chlorosulfonic acid to thionyl

chloride is approximately 1:1-2:1-2. The reaction is carried out under controlled temperature

(20-40 °C) to yield 1-amino-2-(4'-chlorosulfonyl)phenoxy-4-hydroxyanthraquinone.[2][5]

Neutralization and Condensation: Following the completion of the sulfonation reaction, the

reaction mixture is neutralized with sodium carbonate. Subsequently, 3-ethoxypropylamine is

added, and the mixture is heated to induce a condensation reaction between the sulfonyl

chloride and the amine. The molar ratio of Disperse Red 60 to sodium carbonate to 3-

ethoxypropylamine is approximately 1:0.5-2:1-1.5.[2]

Isolation and Purification: After the condensation reaction is complete, the inert solvent is

removed by distillation for recycling. The resulting Disperse Red 92 product is then isolated

by filtration, washed with water, and dried.[2]

Starting Material Preparation Core Synthesis Product Isolation

Disperse Red 60 Dissolve in Inert Solvent Azeotropic Dehydration Chlorosulfonation with
Chlorosulfonic Acid & Thionyl Chloride

Neutralization with
Sodium Carbonate

Condensation with
3-Ethoxypropylamine Solvent Distillation Filtration & Washing Drying Disperse Red 92

Click to download full resolution via product page

Caption: Synthesis Workflow for Disperse Red 92.

Industrial Applications and Significance
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The primary application of Disperse Red 92 is in the dyeing and printing of polyester and its

blended fabrics.[2] Its excellent sublimation fastness makes it particularly suitable for high-

temperature dyeing methods such as the thermosol process.[2] It is also used for dyeing other

synthetic fibers like polyamide and acetate fibers.[1] Beyond textiles, Disperse Red 92 finds

utility as a colorant in the manufacturing of inks and plastics.[4]

Toxicological Profile and Safety Considerations
A comprehensive understanding of the toxicological profile of Disperse Red 92 is essential for

ensuring safe handling and use.

Summary of Toxicological Data:

Acute Toxicity: Animal studies in rats have indicated low acute toxicity via ingestion.[3]

Skin and Eye Irritation: Disperse Red 92 is not considered to be irritating to the skin or eyes.

[3]

Sensitization: It is not found to be a skin sensitizer.[3]

Genotoxicity: Extensive experimental studies on genetic toxicity have shown that Disperse
Red 92 does not appear to cause genetic defects.[3]

Chronic Health Effects: While no adverse effects are anticipated in humans with repeated

exposure, repeated oral ingestion of large doses in animals may cause damage to the

hematopoietic system. No effects on reproduction or fertility were observed in rats exposed

orally.[3]

Environmental Fate:

Disperse Red 92 is not readily biodegradable but is hydrolytically stable.[3] It has a low

potential for adsorption to soil and sediment.[3] Due to its low water solubility, its mobility in

aquatic environments is limited. Ecotoxicological studies have shown that Disperse Red 92
poses no significant hazard to aquatic species, including fish, daphnids, and aquatic plants.[3]

Handling and Personal Protective Equipment (PPE):
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Standard laboratory and industrial hygiene practices should be followed when handling

Disperse Red 92. This includes the use of appropriate personal protective equipment (PPE)

such as safety goggles, gloves, and respiratory protection if dust is generated.[6] Adequate

ventilation should be ensured in the workplace.[6]

Conclusion
Disperse Red 92 stands as a significant member of the anthraquinone dye family, with its

robust performance characteristics making it a staple in the coloration of synthetic textiles. Its

synthesis from Disperse Red 60 is a well-defined process, and its physicochemical properties

are tailored for its application as a disperse dye. The available toxicological data suggests a

low hazard profile under normal handling and use conditions. For researchers and scientists, a

thorough understanding of the chemical nature and properties of Disperse Red 92 is crucial for

its effective and safe utilization in various scientific and industrial endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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